Cas no 22407-20-1 (3-(Formylamino)-1H-pyrazole-4-carboxamide)
22407-20-1 structure
Product Name:3-(Formylamino)-1H-pyrazole-4-carboxamide
CAS No:22407-20-1
MF:C5H6N4O2
MW:154.12673997879
CID:823907
PubChem ID:44819953
Update Time:2025-08-03
3-(Formylamino)-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(Formylamino)-1H-pyrazole-4-carboxamide
- 3-(Formylamino)-1H-pyrazole-4-carboxamide 5-(Formylamino)-1H-pyrazole-4-carboxamide
- 5-Formamido-1H-pyrazole-4-carboxamide
- Allopurinol impurity B
- Allopurinol Related CoMpound B
- 5-(Formylamino)-1H-pyrazole-4-carboxamide
- DB-253291
- 1H-Pyrazole-4-carboxamide, 3-(formylamino)-; Pyrazole-4-carboxamide, 3-formamido- (8CI); 42W88; Ph Eur Allopurinol Impurity B; USP Allopurinol Related Compound B
- DTXSID50176941
- 3-Formamidopyrazole-4-carboxamide; Allopurinol Impurity B; USP Allopurinol Related Compound B; Allopurinol EP Impurity B
- Q27231468
- Pyrazole-4-carboxamide, 3-formamido-
- ALLOPURINOL IMPURITY B (EP IMPURITY)
- 22407-20-1
- MKVXRGIJTKYXPR-UHFFFAOYSA-N
- Allopurinol impurity B [EP]
- ALLOPURINOL IMPURITY B [EP IMPURITY]
- 5-FORMYLAMINO-1H-PYRAZOLE-4-CARBOXAMIDE
- 1H-Pyrazole-4-carboxamide, 3-(formylamino)-
- UNII-0204JQL303
- 0204JQL303
- DTXCID1099432
-
- Inchi: 1S/C5H6N4O2/c6-4(11)3-1-8-9-5(3)7-2-10/h1-2H,(H2,6,11)(H2,7,8,9,10)
- InChI Key: MKVXRGIJTKYXPR-UHFFFAOYSA-N
- SMILES: O=C(C1C=NNC=1NC=O)N
Computed Properties
- Exact Mass: 154.04900
- Monoisotopic Mass: 154.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: >200oC (dec.)
- Boiling Point: 601.5±40.0 °C at 760 mmHg
- Flash Point: 317.6±27.3 °C
- Solubility: DMSO (Slightly), Methanol (Slightly)
- PSA: 105.35000
- LogP: 0.61060
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
3-(Formylamino)-1H-pyrazole-4-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygroscopic, -20?°C Freezer, Under inert atmosphere
3-(Formylamino)-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR2006-50MG |
3-(Formylamino)-1H-pyrazole-4-carboxamide |
22407-20-1 | 50mg |
¥5835.2 | 2025-01-16 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A0350020 |
3-(Formylamino)-1H-pyrazole-4-carboxamide |
22407-20-1 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | BP832 |
Allopurinol impurity B |
22407-20-1 | British Pharmacopoeia (BP) Reference Standard | 2665.82 | 2021-05-13 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1013013-25MG |
Allopurinol Related Compound B |
22407-20-1 | 25mg |
¥10117.6 | 2023-09-09 | ||
| TRC | F696750-250mg |
3-(Formylamino)-1H-pyrazole-4-carboxamide |
22407-20-1 | 250mg |
$ 224.00 | 2023-09-07 | ||
| TRC | F696750-2.5g |
3-(Formylamino)-1H-pyrazole-4-carboxamide |
22407-20-1 | 2.5g |
$ 1694.00 | 2023-09-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1013013-25MG |
22407-20-1 | 25MG |
¥14114.48 | 2023-01-06 | |||
| Biosynth | IF23576-10 mg |
3-(Formylamino)-1H-pyrazole-4-carboxamide |
22407-20-1 | 10mg |
$71.50 | 2023-01-04 | ||
| Biosynth | IF23576-25 mg |
3-(Formylamino)-1H-pyrazole-4-carboxamide |
22407-20-1 | 25mg |
$110.00 | 2023-01-04 | ||
| Biosynth | IF23576-50 mg |
3-(Formylamino)-1H-pyrazole-4-carboxamide |
22407-20-1 | 50mg |
$176.00 | 2023-01-04 |
3-(Formylamino)-1H-pyrazole-4-carboxamide Suppliers
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
Gold Member
(CAS:22407-20-1)5-formamido-1H-pyrazole-4-carboxamide
Order Number:LZ0104
Stock Status:in Stock
Quantity:100mg
Purity:97%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:11
Price ($):inquiry
Email:1010771219@qq.com
3-(Formylamino)-1H-pyrazole-4-carboxamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Recommended suppliers
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:22407-20-1)5-formamido-1H-pyrazole-4-carboxamide
Purity:97%
Quantity:100mg
Price ($):Inquiry